Cas no 62681-11-2 (Urea, N-butyl-N-2-naphthalenyl-)

• Product name: Urea, N-butyl-N-2-naphthalenyl-
• CAS No: 62681-11-2
• MF: C₁₅H₁₈N₂O
• MW: 242.31622
• CID: 435389
• PubChem ID: 71383848

Urea, N-butyl-N-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N-2-naphthalenyl-
• 1-butyl-1-naphthalen-2-ylurea
• DTXSID70806137
• N-Butyl-N-naphthalen-2-ylurea
• 62681-11-2

• Inchi： InChI=1S/C15H18N2O/c1-2-3-10-17(15(16)18)14-9-8-12-6-4-5-7-13(12)11-14/h4-9,11H,2-3,10H2,1H3,(H2,16,18)
• InChI Key： XZQAQZGJMHWQEA-UHFFFAOYSA-N
• SMILES： CCCCN(C1=CC2=CC=CC=C2C=C1)C(=O)N

Computed Properties

• Exact Mass: 242.14204
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33